Cas no 73413-79-3 (Camphorquinone-10-sulfonic acid)

Camphorquinone-10-sulfonic acid Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-methanesulfonicacid, 7,7-dimethyl-2,3-dioxo-, (1S,4S)-
• Camphorquinone-10-sulfonic Acid Hydrate
• CAMPHORQUINONE-10-SULFONIC ACID, HYDRATE TECHNICAL GRADE
• (1S,4S)-7,7-diMethyl-2,3-dioxobicyclo[2.2.1]heptane-1-Methanesulfonic Acid
• CAMPHORQUINONE-1-SULFONIC ACID,HYDRATE
• CQS-OH
• [(1S,4S)-7,7-Dimethyl-2,3-dioxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• Bicyclo(2.2.1)heptane-1-methanesulfonic acid, 7,7-dimethyl-2,3-dioxo-, (1S)-
• (7,7-Dimethyl-2,3-dioxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid
• AKOS027382282
• 73413-79-3
• DTXSID60994133
• 7,7-Dimethylbicyclo(2.2.1)heptane-2,3-dione-1-methanesulfonic acid
• ((1S,4S)-7,7-Dimethyl-2,3-dioxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid
• +Expand

• InChIKey： VQHWAOZYKVGMQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O5S/c1-9(2)6-3-4-10(9,5-16(13,14)15)8(12)7(6)11/h6H,3-5H2,1-2H3,(H,13,14,15)
• SMILES： CC1(C2CCC1(C(=O)C2=O)CS(=O)(=O)O)C

Computed Properties

• Exact Mass: 264.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.056
• Heavy Atom Count: 16
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.1
• Topological Polar Surface Area: 96.9A^2

Experimental Properties

• LogP: 1.46510
• PSA: 106.12000
• Refractive Index: 1.554
• Melting Point: 155-157°C
• Vapor Pressure: NO data available
• Density: 1.4±0.1 g/cm3